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Compound of Interest

Compound Name: 4-Nitrobenzylamine hydrochloride

Cat. No.: B100060

An In-Depth Guide to the Strategic Use of 4-Nitrobenzylamine Hydrochloride in Drug
Discovery

Authored by a Senior Application Scientist

This document provides a comprehensive guide for researchers, scientists, and drug
development professionals on the multifaceted applications of 4-Nitrobenzylamine
hydrochloride. Moving beyond a simple reagent profile, this guide delves into the strategic
and mechanistic considerations that make this compound a valuable tool in modern medicinal
chemistry, from fundamental synthesis to advanced prodrug design.

Foundational Profile of 4-Nitrobenzylamine
Hydrochloride

4-Nitrobenzylamine hydrochloride is a versatile chemical intermediate widely employed in
organic synthesis.[1] Its utility stems from the unique combination of a reactive primary amine
and a nitroaromatic ring, which can function as a stable synthetic handle, a protecting group, or
a trigger for bioactivation.

Physicochemical and Safety Properties

Proper handling and storage are paramount for ensuring reagent integrity and laboratory
safety. The compound should be stored in a cool, dry, and well-ventilated place under an inert
atmosphere (e.g., nitrogen or argon) at 2-8°C.[1]
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Property Value Source(s)
CAS Number 18600-42-5 [11[2]
Molecular Formula C7H9CIN202 [2][3]
Molecular Weight 188.61 g/mol [3]

Light brown to yellow
Appearance , _ [1][4]
crystalline solid

Soluble in water. Soluble in

Solubility methanol:glacial acetic acid [1]
(1:2).
Melting Point ~265 °C (decomposes) [5]

Safety protocols must be strictly followed when handling this compound. It is classified as an
irritant to the skin, eyes, and respiratory system.[1][2]

Hazard Statement Precautionary Measure Source(s)

P280: Wear protective
H315: Causes skin irritation gloves/protective clothing/eye [2]

protection/face protection.

P305+P351+P338: IF IN

H319: Causes serious eye ) ] )
EYES: Rinse cautiously with [2]

irritation .
water for several minutes.

P261: Avoid breathing dust.

H335: May cause respiratory )
P271: Use only outdoors or in [6]

irritation )
a well-ventilated area.

Core Applications in Drug Discovery

The strategic value of 4-Nitrobenzylamine hydrochloride lies in three principal areas: its use
as a foundational building block, its role in bioreductive prodrugs, and its application as a
chemically cleavable protecting group.
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Application as a Versatile Synthetic Building Block

The primary amine of 4-Nitrobenzylamine hydrochloride serves as a potent nucleophile,
enabling its incorporation into a wide array of molecular scaffolds through standard synthetic
transformations like amide bond formation and reductive amination.[1]
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Amide Bond Formation Reductive Amination

4-Nitrobenzylamine HCI ’ . : 4-Nitrobenzylamine HCI
( (Base required) ] (Carboxyllc Acid (R COOH)] ( (Base required) ] Aldehyde/Ketone

Coupling Agent -
(e.g., HATU, EDC/HOBY)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride in drug discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100060#step-by-step-guide-to-using-4-
nitrobenzylamine-hydrochloride-in-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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